Cas no 72017-59-5 (1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl-)

1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl- structure
72017-59-5 structure
Product Name:1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl-
CAS No:72017-59-5
MF:C11H14O3
MW:194.227063655853
CID:577531
PubChem ID:51507
Update Time:2025-04-19

1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl-
    • 1-(3,4-dihydroxyphenyl)-2,2-dimethylpropan-1-one
    • tert-Butyl(3,4-dihydroxyphenyl) ketone
    • 72017-59-5
    • 3',4'-Dihydroxy-tert-butyrophenone
    • 1-(3,4-dihydroxyphenyl)-2,2-dimethyl-1-propanone
    • SCHEMBL13451862
    • BRN 2576377
    • tert-BUTYROPHENONE, 3',4'-DIHYDROXY-
    • DTXSID40222305
    • Inchi: 1S/C11H14O3/c1-11(2,3)10(14)7-4-5-8(12)9(13)6-7/h4-6,12-13H,1-3H3
    • InChI Key: PYYHPJWXMOZDTP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=C(C=1)O)O)C(C)(C)C

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Density: 1.16
  • Boiling Point: 373°Cat760mmHg
  • Flash Point: 193.6°C
  • Refractive Index: 1.557
  • PSA: 57.53
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